Cas no 2361644-65-5 (CID 139026272)

• Product Name: CID 139026272
• CAS No: 2361644-65-5
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5327498
• Update Time: 2025-10-29

CID 139026272 Chemical and Physical Properties

Names and Identifiers

• Z3714677638
• 5,5-Dimethyl-4-oxo-6,7-dihydro-1-benzofuran-2-carboxylic acid
• 5,5-dimethyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid
• CID 139026272

• Inchi： 1S/C11H12O4/c1-11(2)4-3-7-6(9(11)12)5-8(15-7)10(13)14/h5H,3-4H2,1-2H3,(H,13,14)
• InChI Key： GCPBTVFLLWEDFE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2=C1CCC(C)(C)C2=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 1.9
• Topological Polar Surface Area: 67.5

Additional information on CID 139026272

Recent Advances in Chemical Biology and Medicine: Insights on Compound 2361644-65-5 and CID 139026272

In the rapidly evolving field of chemical biology and medicine, the discovery and development of novel compounds play a pivotal role in advancing therapeutic interventions. This research briefing focuses on the latest findings related to the compound with the identifier 2361644-65-5 and the product CID 139026272. These molecules have garnered significant attention due to their potential applications in targeted therapies and drug development. The following sections provide a comprehensive overview of the current research landscape, including the background, objectives, methodologies, key findings, and future directions associated with these compounds.

Compound 2361644-65-5 has recently emerged as a promising candidate in the realm of small-molecule inhibitors. Preliminary studies suggest its efficacy in modulating specific biochemical pathways implicated in various diseases, including cancer and inflammatory disorders. Researchers have employed advanced computational and experimental techniques to elucidate its mechanism of action, revealing its high affinity for certain protein targets. Concurrently, CID 139026272, a structurally related product, has shown synergistic effects when used in combination with other therapeutic agents, enhancing its potential for clinical applications.

The methodologies employed in recent studies involving 2361644-65-5 and CID 139026272 encompass a range of cutting-edge techniques. High-throughput screening (HTS) and structure-activity relationship (SAR) analyses have been instrumental in optimizing the compounds' pharmacological properties. Additionally, in vitro and in vivo assays have demonstrated their bioavailability and safety profiles, further validating their therapeutic potential. Notably, recent publications highlight the use of cryo-electron microscopy (cryo-EM) to visualize the interaction between 2361644-65-5 and its target proteins at an atomic resolution, providing unprecedented insights into its mode of action.

Key findings from these studies underscore the compounds' ability to selectively inhibit disease-relevant pathways while minimizing off-target effects. For instance, 2361644-65-5 has been shown to effectively suppress the activity of a kinase involved in tumor progression, leading to reduced cell proliferation in preclinical models. Similarly, CID 139026272 has exhibited potent anti-inflammatory properties by modulating cytokine production in immune cells. These results not only highlight the compounds' therapeutic potential but also pave the way for their further development as standalone or adjunct therapies.

Despite these promising advancements, challenges remain in translating these findings into clinical practice. Issues such as pharmacokinetic optimization, formulation stability, and potential drug-drug interactions require further investigation. Future research directions may include large-scale clinical trials to assess the safety and efficacy of these compounds in human populations, as well as the exploration of novel delivery systems to enhance their therapeutic index. Collaborative efforts between academia and industry will be crucial in addressing these challenges and accelerating the development of these compounds into viable treatment options.

In conclusion, the latest research on compound 2361644-65-5 and CID 139026272 highlights their significant potential in chemical biology and medicine. Their unique mechanisms of action, combined with favorable preclinical data, position them as promising candidates for further development. As the field continues to evolve, ongoing studies will undoubtedly shed more light on their applications and refine their therapeutic profiles. This briefing serves as a timely update for professionals in the field, offering valuable insights into the current state of research and future prospects for these innovative compounds.